3-(1-methyl-1H-imidazole-2-carbonyl)pyridine
Overview
Description
“3-(1-methyl-1H-imidazole-2-carbonyl)pyridine” is a compound with the CAS Number: 329907-69-9 . It has a molecular weight of 187.2 . The compound is a powder at room temperature . Imidazole, a component of this compound, is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Molecular Structure Analysis
Imidazole is a five-membered heterocyclic moiety that contains two nitrogen atoms . One nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen . Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms .Scientific Research Applications
Catalysis and Coordination Chemistry
- Catalyst for Knoevenagel Condensation : 3-(1-methyl-1H-imidazole-2-carbonyl)pyridine serves as a coordination regulator to fabricate 2D metal-organic framework-5 (MOF-5) nanosheets. These nanosheets act as efficient catalysts for Knoevenagel condensation reactions .
- Electrocatalyst for Oxygen Evolution Reaction : The compound is also used in the synthesis of amorphous FeCoNi ternary hydroxide nanosheets, which serve as active electrocatalysts for oxygen evolution reactions .
Pharmaceutical Research
- Drug Design and Development : Imidazole derivatives play a pivotal role in the synthesis of biologically active molecules. Researchers have explored their potential as anticancer, anti-aging, anticoagulant, anti-inflammatory, antimicrobial, and antitubercular agents .
- Enzyme Inhibitors : 3-(1-methyl-1H-imidazole-2-carbonyl)pyridine may exhibit enzyme inhibitory activity, making it relevant for drug discovery .
Materials Science
- Functional Materials : Imidazoles find applications in functional materials, including sensors, polymers, and coatings. Their versatility makes them valuable in this field .
- Dye Sensitizers for Solar Cells : While not directly studied for this compound, imidazole-based dyes have been investigated for use in solar cells and other optical applications .
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
The development of new drugs that overcome antimicrobial resistance (AMR) problems is necessary . Imidazole-containing compounds, which have high chemotherapeutic values, act as a remedy for the development of novel drugs . Therefore, “3-(1-methyl-1H-imidazole-2-carbonyl)pyridine” and similar compounds may have potential in future drug development .
Mechanism of Action
Target of Action
Imidazole derivatives are known to interact with a variety of biological targets, including enzymes and receptors, and play a significant role in cell biology .
Mode of Action
Imidazole compounds are known to interact with their targets in a variety of ways, often involving the formation of hydrogen bonds with key amino acids within the target protein .
Biochemical Pathways
Imidazole moieties are known to be involved in a wide range of biochemical processes, including the biosynthesis of histidine and purines .
Pharmacokinetics
Imidazole compounds are generally known for their high solubility in water and other polar solvents, which can influence their bioavailability .
Result of Action
Imidazole derivatives are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Action Environment
The chemical properties of imidazole compounds, such as their amphoteric nature and tautomeric forms, can potentially be influenced by environmental factors such as ph .
properties
IUPAC Name |
(1-methylimidazol-2-yl)-pyridin-3-ylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O/c1-13-6-5-12-10(13)9(14)8-3-2-4-11-7-8/h2-7H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKGUNIWCUGVKSB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1C(=O)C2=CN=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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